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Compound of Interest

Compound Name: 2-Amino-6-(trifluoromethyl)pyridine

Cat. No.: B1268507 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 2-
Amino-6-(trifluoromethyl)pyridine (CAS Number: 34486-24-3). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure the safe

handling and disposal of this chemical in a laboratory setting. Adherence to these guidelines is

critical to maintaining a safe laboratory environment and complying with hazardous waste

regulations.

Immediate Safety and Handling
2-Amino-6-(trifluoromethyl)pyridine is a hazardous chemical that requires careful handling. It

is classified as acutely toxic if swallowed, a skin irritant, a serious eye irritant, and may cause

an allergic skin reaction and respiratory irritation.[1] The designated signal word for this

chemical is "Danger," and it is associated with the skull and crossbones pictogram.[1]

Personal Protective Equipment (PPE): Before handling this compound, all personnel must be

equipped with the following appropriate PPE:[1][2]

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., Butyl rubber, Viton®).[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1268507?utm_src=pdf-interest
https://www.benchchem.com/product/b1268507?utm_src=pdf-body
https://www.benchchem.com/product/b1268507?utm_src=pdf-body
https://www.benchchem.com/product/b1268507?utm_src=pdf-body
http://acrospharma.co.kr/pdffiles/msds/573762-62-6.pdf
http://acrospharma.co.kr/pdffiles/msds/573762-62-6.pdf
http://acrospharma.co.kr/pdffiles/msds/573762-62-6.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10114624/
http://acrospharma.co.kr/pdffiles/msds/573762-62-6.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10114624/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin and Body Protection: A standard laboratory coat.[2]

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood.[2] If dusts are

generated, a respirator is required.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Amino-6-
(trifluoromethyl)pyridine is provided in the table below. This information is crucial for safe

handling and in the event of a spill.

Property Value

Molecular Formula C₆H₅F₃N₂

Molecular Weight 162.11 g/mol [1]

Appearance Solid[1]

Melting Point 85-89 °C[1]

Boiling Point 192.1 ± 40.0 °C (Predicted)[3][4]

Density 1.368 ± 0.06 g/cm³ (Predicted)[3][4]

Solubility Soluble in Methanol[3][4]

Spill Procedures
In the event of a spill, immediate action is necessary to contain the material and prevent

exposure.

Small Spills: For small spills, absorb the material with an inert, non-combustible absorbent

such as vermiculite or sand.[2]

Large Spills: For large spills, evacuate the area and immediately contact your institution's

Environmental Health and Safety (EHS) department.[2]
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All waste containing 2-Amino-6-(trifluoromethyl)pyridine must be treated as hazardous

waste.[2] This includes the pure compound, solutions, and any contaminated materials such as

pipette tips and absorbent pads.

Step-by-Step Disposal Plan:
Waste Segregation: Do not mix waste containing 2-Amino-6-(trifluoromethyl)pyridine with

other waste streams, especially with incompatible materials like strong oxidizing agents and

acids.[2]

Waste Collection: Collect all waste in a designated, properly sealed, and clearly labeled

hazardous waste container.[2]

Labeling: The waste container must be clearly labeled with the full chemical name, "2-
Amino-6-(trifluoromethyl)pyridine," and the associated hazard warnings (e.g., "Toxic,"

"Irritant").

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

satellite accumulation area.

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's EHS department or a licensed chemical waste disposal company. The

recommended method for the disposal of pyridine and its derivatives is incineration.[5]

Important Consideration for Incineration: The incineration of fluorinated compounds like 2-
Amino-6-(trifluoromethyl)pyridine can produce hazardous byproducts, including hydrogen

fluoride. Therefore, it is imperative that disposal is handled by a facility equipped to manage

such materials.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Amino-6-(trifluoromethyl)pyridine.
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Start: Handling 2-Amino-6-(trifluoromethyl)pyridine
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Caption: Disposal workflow for 2-Amino-6-(trifluoromethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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